![molecular formula C9H15NO3 B016498 Ethyl 2-acetyl-3-(dimethylamino)acrylate CAS No. 51145-57-4](/img/structure/B16498.png)
Ethyl 2-acetyl-3-(dimethylamino)acrylate
Overview
Description
Ethyl 2-acetyl-3-(dimethylamino)acrylate (EADA) is an organic compound belonging to the class of acrylates, and is used in a variety of applications in scientific research. It is a colorless liquid with a pungent odor and is soluble in water, ethanol, and other organic solvents. EADA is a versatile compound with a wide range of applications in various fields of research, including biochemistry, organic synthesis, and pharmacology.
Scientific Research Applications
Charge-Shifting Cationic Copolymers Synthesis : This chemical is used in the synthesis of "charge-shifting" cationic copolymers (Ho et al., 2017).
Polymerization Applications : It is employed in the polymerization of 2-(N,N-dimethylamino)ethyl acrylate (DMAEA) using various catalysts, highlighting its role in polymer chemistry (Zeng, Shen, & Zhu, 2002).
Amphiphilic Copolymers Preparation : The chemical is instrumental in the preparation of amphiphilic copolymers for diverse applications, showcasing its versatility in polymer science (Shevtsov, Hsin, & Shieh, 2022).
Synthesis of Nicotinonitrile and Diazepin Derivatives : Ethyl 2-aryl-3-dimethylamino-acrylates, a related compound, are used for synthesizing nicotinonitrile and diazepin derivatives under microwave irradiation, indicating its use in organic synthesis (Al-Sheikh, 2011).
Efficient Preparation of Ethyl 1-oxo-1,2dihydro-pyrimido[1,6a]benzimidazol-4-carbox : It is also used for preparing specific heterocyclic compounds, contributing to advancements in medicinal chemistry (Meziane, Rahmouni, Bazureau, & Hamelin, 1998).
Multi-responsive Polymeric Nanocarriers : Polymeric nanocarriers based on this compound can be used for the controlled release of bioactive agents, responsive to various stimuli such as UV, temperature, CO2, and pH (Wang et al., 2013).
Safety and Hazards
Ethyl 2-acetyl-3-(dimethylamino)acrylate requires appropriate protective measures during storage and handling, such as wearing gloves, goggles, and protective clothing . Avoid inhalation and contact with skin or eyes. In case of inadvertent contact, rinse immediately with plenty of water and seek medical advice .
Mechanism of Action
Target of Action
Ethyl 2-acetyl-3-(dimethylamino)acrylate is a chemical compound used as an intermediate in organic synthesis The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known to participate in esterification reactions and michael addition reactions . These reactions are fundamental in organic chemistry and biochemistry, playing a crucial role in the synthesis of many pharmaceuticals and biologically active compounds.
Result of Action
It is known to be used as a synthetic precursor for certain drugs , suggesting that it may have significant effects at the molecular and cellular levels.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored under inert gas and away from air and moisture to prevent decomposition
properties
IUPAC Name |
ethyl (2E)-2-(dimethylaminomethylidene)-3-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-5-13-9(12)8(7(2)11)6-10(3)4/h6H,5H2,1-4H3/b8-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQSOVGAUOHMPLK-SOFGYWHQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CN(C)C)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C/N(C)C)/C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51145-57-4 | |
Record name | Ethyl 2-[(dimethylamino)methylene]acetoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of ethyl 2-acetyl-3-(dimethylamino)acrylate in the synthesis of pyrrolotriazine derivatives?
A1: this compound (2) is a crucial building block in the synthesis of the pyrrolotriazine derivatives described in the research []. It reacts with 2-amino-2-cyanoacetamide (1) in a cyclization reaction to yield ethyl 5-cyano-4-methylpyrrole-3-carboxylate (4) []. This pyrrole derivative (4) then serves as the core structure upon which further modifications are performed to generate the final pyrrolotriazine compounds [].
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